2-Methanesulfonylamino-thiazole-4-carboxylic acid

• Molecular Formula: C5H6N2O4S2
• Molecular Weight: 222.2 g/mol
• IUPAC Name: 2-(methanesulfonamido)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C5H6N2O4S2/c1-13(10,11)7-5-6-3(2-12-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
• InChI Key: XSWNRVRPSJXTHA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=NC(=CS1)C(=O)O

Description

2-Methanesulfonylamino-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C5H6N2O4S2 and its molecular weight is 222.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methanesulfonylamino-thiazole-4-carboxylic acid methyl ester (5.5 g, 22 mmol) in 1M NaOH(50 mL) was stirred at rt for 1 h. The reaction mixture was extracted with ethyl acetate, concentrated and chromatographed on silica gel (ethyl acetate/ethanol, 97:3) to provide 2-methanesulfonylamino-thiazole-4-carboxylic acid (3.7 g) as a solid. MS (ESI−) for C5H6N2O4S2 m/z 220.9 (M−H)−.